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Compound of Interest

Compound Name: Decalene

Cat. No.: B14655446

For Researchers, Scientists, and Drug Development Professionals

Decalin, also known as decahydronaphthalene or bicyclo[4.4.0]decane, is a versatile bicyclic
organic compound with significant applications as an industrial solvent and a structural motif in
various natural and synthetic compounds.[1][2] Its unique stereoisomeric forms, arising from
the fusion of two cyclohexane rings, dictate its physical and chemical properties, making a
thorough understanding of its structure crucial for its application in research and development.

Chemical Structure and Stereoisomerism

Decalin is a saturated hydrocarbon with the chemical formula CioHais.[1] It is formed by the
fusion of two cyclohexane rings, and the stereochemistry of this fusion gives rise to two distinct
diastereomers: cis-decalin and trans-decalin.[3][4] These isomers are not interconvertible
through bond rotation and thus are considered configurational isomers.[3]

The stability and conformation of these isomers are best understood by considering the chair
conformation of the individual cyclohexane rings.[4]

 trans-Decalin: In the trans isomer, the two hydrogen atoms on the bridgehead carbons (the
carbons shared by both rings) are on opposite sides of the molecule.[5] This arrangement
results in the fusion of the two cyclohexane rings through two equatorial-type bonds.[5] The
resulting structure is rigid and cannot undergo a ring-flip.[3][6] trans-Decalin is energetically
more stable than the cis isomer due to reduced steric strain.[1][5]
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« cis-Decalin: In the cis isomer, the bridgehead hydrogens are on the same side of the

molecule.[5] The ring fusion occurs through one axial and one equatorial bond.[5] Unlike its

trans counterpart, cis-decalin is flexible and can undergo a chair-flipping process, which

interconverts the molecule into its mirror image.[1][3] This conformational flexibility results in

higher steric strain compared to the trans isomer, primarily from nonbonded interactions

within the concave region of the molecule.[5]

The structural differences between the cis and trans isomers of decalin are visualized below:

Caption: 2D representation of trans- and cis-decalin isomers.

Chemical and Physical Properties

The distinct geometries of the cis and trans isomers of decalin lead to differences in their

physical properties. A summary of these properties is presented in the table below.

General Decalin

Property cis-Decalin trans-Decalin .

(Mixture)
Molecular Formula CioHis CioHis CioHis
Molar Mass 138.25 g/mol 138.25 g/mol 138.25 g/mol
Appearance Colorless liquid Colorless liquid Colorless liquid
Melting Point -42.9 °C -30.4 °C -43.00 °C
Boiling Point 196 °C 187 °C 189.00 °C
Density 0.896 g/cm3 (at 20 °C) 0.870 g/cm3 (at 20 °C)  0.896 g/cm?
Solubility in Water Insoluble Insoluble Insoluble

I . Good solubility in non-
Solubility in Organic o o )
Miscible Miscible polar solvents like

Solvents

hexane and benzene
Flash Point 57 °C 57.2°C ~57 °C

Data sourced from[1][7][8][9]
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Decalin is a colorless liquid with a characteristic aromatic, menthol-like odor.[1][10] It is
immiscible with water but miscible with many organic solvents, which underpins its use as a
nonpolar solvent.[8][10] Chemically, decalin is relatively stable due to its saturated nature.[7]
However, it can undergo dehydrogenation at high temperatures over catalysts like palladium or
platinum to form tetralin and ultimately naphthalene.[11] It is also known to form explosive
peroxides upon prolonged exposure to air, nhecessitating careful storage.[10]

Experimental Protocols
Synthesis of Decalin

Decalin is typically synthesized via the complete hydrogenation of naphthalene.[4][10]

Workflow for Naphthalene Hydrogenation:

Naphthalene

Catalyst (e.g., Pt, Ni, NiMoW)
.—PE\-Pressure Rea?’—» Decalin (cis and trans mixture)

Hydrogen Gas (H2)

Click to download full resolution via product page

Caption: Synthesis of decalin via catalytic hydrogenation of naphthalene.

A general procedure involves reacting naphthalene with hydrogen gas at high pressure and
elevated temperature in the presence of a metal catalyst. For instance, using a sulfided
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unsupported NiMoW catalyst at 240 °C and 6.0 MPa can lead to 100% conversion of
naphthalene with a high selectivity for decalin.[12]

Determination of Physical Properties

Standard laboratory procedures are employed to determine the physical properties of decalin
isomers.

1. Boiling Point Determination (Capillary Method):

The boiling point is determined by heating a small sample of the liquid in a fusion tube with an
inverted sealed capillary tube.[3][10] The temperature at which a rapid and continuous stream
of bubbles emerges from the capillary, and upon cooling, the liquid just begins to enter the
capillary, is recorded as the boiling point.[6]

Workflow for Boiling Point Determination:
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Place liquid sample in fusion tube
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Insert inverted sealed capillary tube
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Heat the apparatus slowly

Record temperature (T1)
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Cool the apparatus

Observe when liquid enters the capillary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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